Cas no 2770533-80-5 ((9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate
• CAS No: 2770533-80-5
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 6153489
• PubChem ID: 165994267
• Update Time: 2025-06-29

(9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770533-80-5
• (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate
• EN300-37397485

• Inchi： 1S/C21H21NO2/c1-4-21(2,3)14-22-20(23)24-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h1,5-12,19H,13-14H2,2-3H3,(H,22,23)
• InChI Key： FZBBTSDSBJMOPD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C#C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 319.157228913g/mol
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate

The Compound CAS No. 2770533-80-5: (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate

The compound with CAS No. 2770533-80-5, known as (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a substituted carbamate moiety. The fluorenylmethyl group contributes to the compound's stability and aromaticity, while the carbamate functional group imparts versatility in chemical reactivity and potential for further functionalization.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials, particularly in the development of novel polymers and organic semiconductors. The fluorenylmethyl group has been shown to enhance the electronic properties of materials, making them suitable for applications in optoelectronics and flexible electronics. Additionally, the carbamate functionality allows for controlled polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties.

One of the most notable advancements involving this compound is its role in the synthesis of stimuli-responsive polymers. Researchers have demonstrated that incorporating (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate into polymer backbones can lead to materials that exhibit responsive behavior to external stimuli such as light or temperature. This property opens up new possibilities in fields such as drug delivery systems and smart textiles.

Furthermore, the compound has been utilized in the development of advanced coatings and adhesives. The combination of its aromatic stability and reactive carbamate group makes it an ideal candidate for creating high-performance materials with excellent adhesion properties. Recent studies have shown that these materials exhibit superior durability under harsh environmental conditions, making them suitable for industrial applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of modern catalytic techniques has significantly improved the yield and purity of the product, making it more accessible for large-scale applications. Researchers are also exploring alternative synthetic routes to further optimize the production process and reduce costs.

The compound's structure also lends itself to applications in drug delivery systems. The fluorenylmethyl group has been shown to enhance drug solubility and bioavailability, while the carbamate functionality allows for controlled drug release mechanisms. This dual functionality makes it a promising candidate for developing targeted drug delivery systems with improved therapeutic outcomes.

In conclusion, (9H-fluoren-9-yl)methyl N-(2,2-dimethylbut-3-yn-1-yllcarbamate) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing technological innovations.